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Introduction
Custirsen, also known as OGX-011, is a second-generation antisense oligonucleotide designed

to inhibit the production of clusterin, a cytoprotective chaperone protein.[1] Clusterin is

overexpressed in various cancers and is associated with resistance to treatment.[1] By

downregulating clusterin, custirsen aims to sensitize cancer cells to chemotherapeutic agents

and induce apoptosis.[1] These application notes provide detailed protocols for the in vitro

treatment of cancer cell lines with custirsen sodium, including methods for assessing its

effects on cell viability, apoptosis, and clusterin expression.

Mechanism of Action
Custirsen is a single-stranded DNA molecule complementary to the messenger RNA (mRNA)

of the clusterin gene. It binds to the clusterin mRNA, leading to its degradation and thereby

preventing the translation of the clusterin protein.[1] This reduction in clusterin levels is

hypothesized to inhibit cell survival pathways and enhance the efficacy of cytotoxic therapies.
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Data Summary
The following tables summarize the quantitative effects of custirsen treatment on various

cancer cell lines as reported in preclinical studies.

Table 1: Effect of Custirsen on Cell Viability (IC50 Values)

Cell Line Cancer Type
IC50 Value (in
combination with
other agents)

Citation

PC-3 Prostate Cancer

Not explicitly

specified, but

enhances

chemosensitivity to

docetaxel.

[2]

LNCaP Prostate Cancer

Not explicitly

specified, but

enhances

chemosensitivity to

androgen ablation.

[3]

A549 Lung Cancer

>75% decrease in

clusterin mRNA,

enhancing

chemosensitivity to

paclitaxel.

[4]

Note: IC50 values for custirsen alone are not consistently reported in the literature, as it is

primarily used as a sensitizing agent.

Table 2: Effect of Custirsen on Apoptosis
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Cell Line Cancer Type
Treatment
Conditions

Increase in
Apoptosis

Citation

PC-3 (docetaxel-

resistant)
Prostate Cancer

Combination with

docetaxel

Significantly

increased

apoptotic rates

[5]

LNCaP Prostate Cancer

Combination with

androgen

ablation

Increased

apoptotic index
[3]

Table 3: Effect of Custirsen on Clusterin Expression

Cell
Line/Tissue

Cancer Type
Treatment
Conditions

Reduction in
Clusterin
Expression

Citation

PC-3dR

(docetaxel-

resistant)

Prostate Cancer Dose-dependent 2.5-fold decrease [5]

Prostate Cancer

Tissue
Prostate Cancer

Dose-dependent

(up to 640 mg in

vivo)

>90%

knockdown of

protein and

mRNA

[6]

A549 Lung Cancer Dose-dependent
>75% decrease

in mRNA
[4]

Experimental Protocols
Herein are detailed protocols for the in vitro application of custirsen and subsequent analysis.

Protocol 1: In Vitro Treatment of Adherent Cancer Cell
Lines with Custirsen
This protocol describes the general procedure for treating adherent cancer cell lines with

custirsen sodium.
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Materials:

Cancer cell line of interest (e.g., PC-3, LNCaP, A549)

Complete cell culture medium

Custirsen sodium (OGX-011)

Transfection reagent (e.g., Lipofectamine™)

Opti-MEM™ I Reduced Serum Medium

Sterile cell culture plates (e.g., 6-well, 96-well)

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: a. The day before transfection, seed cells in complete growth medium to

achieve 70-80% confluency at the time of transfection.

Preparation of Custirsen-Lipid Complexes: a. For each well to be transfected, dilute the

desired concentration of custirsen in Opti-MEM™. b. In a separate tube, dilute the

transfection reagent in Opti-MEM™ according to the manufacturer's instructions. c. Combine

the diluted custirsen and diluted transfection reagent. Mix gently and incubate for 5-20

minutes at room temperature to allow for complex formation.

Transfection: a. Aspirate the culture medium from the cells and wash once with PBS. b. Add

the custirsen-lipid complexes to the cells. c. Add serum-free medium to each well. d.

Incubate the cells at 37°C in a CO2 incubator for 4-6 hours.

Post-Transfection: a. After the incubation period, add complete growth medium to each well.

b. Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours) before

proceeding with downstream assays.

Note: The optimal concentration of custirsen and the transfection reagent should be determined

empirically for each cell line. A typical starting concentration range for custirsen is 100-500 nM.
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Protocol 2: Cell Viability Assessment using MTT Assay
This protocol measures the metabolic activity of cells as an indicator of cell viability following

custirsen treatment.[7]

Materials:

Custirsen-treated cells in a 96-well plate

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)[8]

MTT solvent (e.g., 0.1% NP40 in isopropanol with 4 mM HCl, or DMSO)[9]

Multi-well spectrophotometer

Procedure:

Following the desired incubation period with custirsen, add 10-20 µL of MTT solution to each

well.[8]

Incubate the plate at 37°C for 3-4 hours, or until a purple precipitate is visible.[7]

Add 100-150 µL of MTT solvent to each well to dissolve the formazan crystals.[9]

Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.[8]

Measure the absorbance at a wavelength of 570-590 nm using a multi-well

spectrophotometer.[8]

Cell viability can be expressed as a percentage of the untreated control.

Protocol 3: Apoptosis Detection using Annexin V
Staining
This protocol quantifies the percentage of apoptotic cells following custirsen treatment using

flow cytometry.[10]
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Materials:

Custirsen-treated cells

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

Flow cytometer

Procedure:

Harvest both adherent and floating cells by trypsinization and centrifugation.

Wash the cells once with cold PBS.

Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the cells by flow cytometry within one hour.

Healthy cells: Annexin V-negative and PI-negative.

Early apoptotic cells: Annexin V-positive and PI-negative.

Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protocol 4: Analysis of Clusterin Protein Expression by
Western Blot
This protocol determines the level of clusterin protein expression following custirsen treatment.

Materials:
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Custirsen-treated cells

RIPA lysis buffer with protease inhibitors

BCA Protein Assay Kit

SDS-PAGE gels

PVDF membrane

Primary antibody against clusterin

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Protein Extraction: a. Lyse the cells in RIPA buffer. b. Determine protein concentration using

the BCA assay.

SDS-PAGE and Transfer: a. Separate 20-40 µg of protein per lane on an SDS-PAGE gel. b.

Transfer the proteins to a PVDF membrane.

Immunoblotting: a. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. b.

Incubate the membrane with the primary anti-clusterin antibody overnight at 4°C. c. Wash

the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Detection: a. Add the chemiluminescent substrate and visualize the protein bands using an

imaging system. b. Use a loading control (e.g., β-actin or GAPDH) to normalize clusterin

expression levels.

Protocol 5: Analysis of Clusterin mRNA Expression by
RT-qPCR
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This protocol quantifies the level of clusterin mRNA following custirsen treatment.[11]

Materials:

Custirsen-treated cells

RNA extraction kit

cDNA synthesis kit

qPCR primers for clusterin and a reference gene (e.g., GAPDH)

SYBR Green qPCR Master Mix

Real-time PCR system

Procedure:

RNA Extraction and cDNA Synthesis: a. Extract total RNA from the cells using a commercial

kit. b. Synthesize cDNA from the extracted RNA.

Quantitative PCR: a. Set up the qPCR reaction with SYBR Green Master Mix, primers, and

cDNA. b. Run the qPCR reaction on a real-time PCR system.

Data Analysis: a. Determine the cycle threshold (Ct) values for clusterin and the reference

gene. b. Calculate the relative expression of clusterin mRNA using the ΔΔCt method.

Visualizations
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Custirsen Mechanism of Action
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Caption: Mechanism of action of custirsen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b15598084?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

